Cas no 926192-09-8 (2-Thiophenecarboxylic acid, 3-[[(phenylmethyl)sulfonyl]amino]-)

• Product Name: 2-Thiophenecarboxylic acid, 3-[[(phenylmethyl)sulfonyl]amino]-
• CAS No: 926192-09-8
• MF: C₁₂H₁₁NO₄S₂
• MW: 297.35004067421
• CID: 2129663
• Update Time: 2023-11-18

2-Thiophenecarboxylic acid, 3-[[(phenylmethyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-(phenylmethylsulfonamido)thiophene-2-carboxylic acid
• CID 121001077
• 2-Thiophenecarboxylic acid, 3-[[(phenylmethyl)sulfonyl]amino]-

• Inchi： 1S/C12H11NO4S2/c1-19(16,17)13(9-5-3-2-4-6-9)10-7-8-18-11(10)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： HTMNFSSLFSEJQM-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=CC=1)C1C=CSC=1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• Boiling Point: 513.1±60.0 °C(Predicted)
• pka: 3.34±0.10(Predicted)